molecular formula C19H18FNO2S B2760267 N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2-(2-fluorophenoxy)acetamide CAS No. 2034469-23-1

N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2-(2-fluorophenoxy)acetamide

Cat. No.: B2760267
CAS No.: 2034469-23-1
M. Wt: 343.42
InChI Key: CYJHKLCHIALUQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2-(2-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C19H18FNO2S and its molecular weight is 343.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitumor Activities

  • Synthesis and Evaluation of Novel Compounds for Antitumor Activity : Compounds derived from the structure of interest have been synthesized and evaluated for their potential antitumor activity. Studies have identified several derivatives with significant anticancer properties against various cancer cell lines, indicating the potential for development into therapeutic agents (Yurttaş et al., 2015).

Enhancing Drug Efficacy

  • Optimization for Improved Drug Efficacy : Research focused on modifying the properties of benzothiophene derivatives to enhance their ability to cross biological membranes, thus improving their efficacy as antibiotic resistance inhibitors. This has been particularly relevant in the context of combating resistant bacterial infections by potentiating the effects of existing antibiotics (Venturelli et al., 2007).

Radioligand Development

  • Development of Radioligands for Imaging : Derivatives have been synthesized and evaluated as radioligands for imaging peripheral benzodiazepine receptors, highlighting their utility in biomedical imaging and diagnostic procedures. Such compounds are valuable tools for understanding the distribution and density of peripheral benzodiazepine receptors in various pathological conditions (Zhang et al., 2003).

Kinase Inhibition and Anticancer Research

  • Inhibition of Kinases for Cancer Therapy : Studies have synthesized and evaluated thiazolyl N-benzyl-substituted acetamide derivatives for their ability to inhibit Src kinase, a critical enzyme in cancer progression. These compounds have shown promising results in inhibiting Src kinase activity and possess potential as anticancer agents (Fallah-Tafti et al., 2011).

Antioxidant and Apoptotic Effects

  • Investigating Antiproliferative and Antioxidant Properties : Research on benzothiophene analogs has revealed their selectivity towards certain cancer cells, demonstrating antiproliferative activity through the induction of apoptosis and enhancing antioxidant enzyme activity. These findings suggest a role in cancer treatment, potentially in combination with other drugs (Haridevamuthu et al., 2023).

Properties

IUPAC Name

N-[1-(1-benzothiophen-3-yl)propan-2-yl]-2-(2-fluorophenoxy)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18FNO2S/c1-13(10-14-12-24-18-9-5-2-6-15(14)18)21-19(22)11-23-17-8-4-3-7-16(17)20/h2-9,12-13H,10-11H2,1H3,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CYJHKLCHIALUQC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CC1=CSC2=CC=CC=C21)NC(=O)COC3=CC=CC=C3F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18FNO2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.